Cas no 1851764-98-1 (1H-1,2,4-Triazole-5-methanethiol, 3-methyl-)

1H-1,2,4-Triazole-5-methanethiol, 3-methyl- is a heterocyclic thiol derivative with a triazole core, offering versatile reactivity due to its sulfur and nitrogen functionalities. This compound is particularly valuable in organic synthesis and pharmaceutical applications, where its thiol group enables efficient thioether formation, metal coordination, or conjugation reactions. The methyl substitution at the 3-position enhances stability while maintaining reactivity. Its triazole scaffold contributes to potential biological activity, making it useful in drug discovery and agrochemical development. The compound’s balanced hydrophilicity and lipophilicity improve solubility in various solvents, facilitating its use in diverse reaction conditions. Its structural features make it a promising intermediate for constructing complex molecules with tailored properties.
1H-1,2,4-Triazole-5-methanethiol, 3-methyl- structure
1851764-98-1 structure
Product Name:1H-1,2,4-Triazole-5-methanethiol, 3-methyl-
CAS No:1851764-98-1
MF:C4H7N3S
MW:129.183478593826
CID:6076705
PubChem ID:20649095
Update Time:2025-06-14

1H-1,2,4-Triazole-5-methanethiol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-5-methanethiol, 3-methyl-
    • (3-methyl-1H-1,2,4-triazol-5-yl)methanethiol
    • 1851764-98-1
    • EN300-1085751
    • (5-Methyl-4H-1,2,4-triazol-3-yl)methanethiol
    • SCHEMBL13681186
    • Inchi: 1S/C4H7N3S/c1-3-5-4(2-8)7-6-3/h8H,2H2,1H3,(H,5,6,7)
    • InChI Key: SOPYFHVVBAMOPJ-UHFFFAOYSA-N
    • SMILES: N1C(CS)=NC(C)=N1

Computed Properties

  • Exact Mass: 129.03606841g/mol
  • Monoisotopic Mass: 129.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • Density: 1.281±0.06 g/cm3(Predicted)
  • Boiling Point: 324.5±25.0 °C(Predicted)
  • pka: 7.96±0.10(Predicted)

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Additional information on 1H-1,2,4-Triazole-5-methanethiol, 3-methyl-

Comprehensive Overview of 1H-1,2,4-Triazole-5-methanethiol, 3-methyl- (CAS No. 1851764-98-1)

1H-1,2,4-Triazole-5-methanethiol, 3-methyl- (CAS No. 1851764-98-1) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structure, featuring a thiol (-SH) functional group and a methyl substitution at the 3-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The growing interest in 1H-1,2,4-Triazole-5-methanethiol, 3-methyl- is driven by its applications in developing small-molecule inhibitors and ligands for therapeutic purposes. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapeutics. Additionally, its sulfur-containing moiety contributes to enhanced binding affinity, a property highly sought after in medicinal chemistry.

From an industrial perspective, CAS No. 1851764-98-1 is valued for its stability and reactivity under mild conditions, making it suitable for scalable synthesis. Innovations in green chemistry have further amplified its appeal, as researchers seek eco-friendly alternatives for heterocyclic compound production. This aligns with global trends toward sustainable manufacturing and reduced environmental impact.

Another area of exploration for 3-methyl-1H-1,2,4-Triazole-5-methanethiol is its potential in agrochemical formulations. The triazole core is known for its fungicidal and herbicidal properties, and derivatives like this compound are being tested for next-generation crop protection solutions. With the rise of resistance management in agriculture, such novel chemistries are critical to addressing evolving pest challenges.

For synthetic chemists, the compound's crystallinity and solubility profiles are of particular interest. These properties influence its purification and formulation processes, which are frequently discussed in process chemistry forums. Optimizing these parameters can significantly reduce production costs and improve yield—a key consideration for commercial applications.

In summary, 1H-1,2,4-Triazole-5-methanethiol, 3-methyl- (CAS No. 1851764-98-1) represents a promising scaffold in multiple scientific domains. Its adaptability to diverse synthetic pathways and relevance to cutting-edge research underscore its importance in modern chemistry. As demand for tailored heterocycles grows, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.

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